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Compound of Interest |

Compound Name: 2-(4-Chlorophenyl)propanenitrile
CAS No.: 2184-88-5
Cat. No.: B1585455

Get Quote

For researchers and scientists in the fast-paced world of drug development, the integrity of your
work and your personal safety are paramount. This guide provides essential, in-depth safety
and logistical information for handling 2-(4-Chlorophenyl)propanenitrile. While a specific
Safety Data Sheet (SDS) for this compound (CAS No. 2184-88-5) is not readily available, this
document synthesizes critical data from structurally analogous chemicals and established
safety protocols to ensure you can operate with confidence and security. Our commitment is to
empower your research by providing value that extends beyond the product itself, building a
foundation of deep trust.

Inferred Hazard Profile: Understanding the Risks

Given the absence of a dedicated SDS, we have constructed a probable hazard profile for 2-(4-
Chlorophenyl)propanenitrile by analyzing the GHS hazard classifications of similar
chlorinated and nitrile-containing organic compounds, such as N-(4-Chlorophenyl)maleimide
and 2-Chlorophenylacetonitrile.[1][2][3][4] This proactive, logic-based approach is a
cornerstone of a robust safety culture.
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Anticipated Hazards:

» Acute Toxicity: High concern for toxicity if swallowed, in contact with skin, or inhaled.[2][4]
Nitrile compounds can release cyanide in the body, which is a potent systemic poison.[1][5]

[6]
o Skin Corrosion/Irritation: Expected to cause skin irritation.[1][3][4]
e Serious Eye Damage/Irritation: Likely to cause serious eye irritation or damage.[1][3][4]

o Respiratory Irritation: May cause respiratory tract irritation upon inhalation of dusts or vapors.

[L1[3][4]

This inferred profile necessitates handling 2-(4-Chlorophenyl)propanenitrile with the same
precautions as a substance with a confirmed high hazard classification.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical. The following table outlines the minimum required
PPE for handling 2-(4-Chlorophenyl)propanenitrile.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (minimum

thickness of 5 mil)

Nitrile offers good resistance to
chlorinated solvents and
aromatic compounds.[6][7]
Double-gloving is
recommended for extended

handling periods.

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.

Protects against splashes and
airborne particles, crucial given
the high risk of serious eye

irritation or damage.[1][3][4]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor (OV)
cartridge (black label).[8][9] A
P100 particulate filter may be
necessary if handling as a

powder.

Protects against inhalation of
potentially toxic vapors or
dusts.[2][4] A full risk
assessment should determine

the specific cartridge type.[3]

Body Protection

A chemically resistant lab coat,

worn fully buttoned.

Provides a barrier against skin
contact from spills and

splashes.

Footwear

Closed-toe, non-perforated

shoes.

Protects feet from spills.

Operational and Disposal Plans: A Step-by-Step

Guide

Adherence to a strict, well-defined workflow is non-negotiable. The following diagram and

procedural steps outline the safe handling of 2-(4-Chlorophenyl)propanenitrile from receipt to

disposal.
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Preparation Phase

[1. Conduct Risk Assessmeng
[2. Don Appropriate PPE]
G. Prepare Fume HoocD

Transfer chemical to hood

Handling Phase

G. Weigh Compound in HOO(D
[5. Perform ExperimenD
G. Decontaminate Equipmena

Dispose of rinsate and solids

Disposal Phase

G. Segregate Halogenated Wasta
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G. Wash Hands Thoroughla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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